3-bromo-5-(1,3-dioxolan-2-yl)pyridine
Overview
Description
“3-bromo-5-(1,3-dioxolan-2-yl)pyridine” is a chemical compound with the CAS Number: 959623-14-4 . It has a molecular weight of 230.06 . The IUPAC name for this compound is 3-bromo-5-(1,3-dioxolan-2-yl)pyridine .
Molecular Structure Analysis
The InChI code for “3-bromo-5-(1,3-dioxolan-2-yl)pyridine” is 1S/C8H8BrNO2/c9-7-3-6(4-10-5-7)8-11-1-2-12-8/h3-5,8H,1-2H2 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound “3-bromo-5-(1,3-dioxolan-2-yl)pyridine” should be stored at a temperature of 2-8°C .Scientific Research Applications
Organic Reagent
“3-bromo-5-(1,3-dioxolan-2-yl)pyridine” is an essential organic reagent that can be used as a building block for the synthesis of many organic compounds .
Synthesis of Bipyridine Derivatives
This compound can be used in the synthesis of bipyridine derivatives. Bipyridine and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures .
Metal-Catalyzed Cross-Coupling Reactions
It can be used in metal-catalyzed cross-coupling reactions, including Suzuki, Negishi, and Stille coupling .
Metal-Catalyzed Homocoupling Reactions
This compound can also be used in metal-catalyzed homocoupling reactions, such as Ullmann and Wurtz coupling .
Electrochemical Methods
“3-bromo-5-(1,3-dioxolan-2-yl)pyridine” can be used in electrochemical methods for the synthesis of bipyridine derivatives .
Synthesis of Polyfunctional 1,3-Thiazoles
Although the specific compound “3-bromo-5-(1,3-dioxolan-2-yl)pyridine” is not mentioned, bromo-dioxolanyl compounds are often used in the synthesis of polyfunctional 1,3-thiazoles, which are suitable for further modification in order to synthesize the libraries of thiazole derivatives for screening and searching for pharmacologically promising compounds .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(1,3-dioxolan-2-yl)pyridine involves the bromination of 5-(1,3-dioxolan-2-yl)pyridine using bromine in acetic acid.", "Starting Materials": [ "5-(1,3-dioxolan-2-yl)pyridine", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 5-(1,3-dioxolan-2-yl)pyridine in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
959623-14-4 |
Product Name |
3-bromo-5-(1,3-dioxolan-2-yl)pyridine |
Molecular Formula |
C8H8BrNO2 |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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